Cas no 1797943-61-3 (6-amino-3-bromo-2-methylbenzoic acid hydrochloride)

• Product Name: 6-amino-3-bromo-2-methylbenzoic acid hydrochloride
• CAS No: 1797943-61-3
• CID: 4614866
• PubChem ID: 75481523
• Update Time: 2025-05-20

6-amino-3-bromo-2-methylbenzoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-Amino-3-bromo-2-methylbenzoic Acid hydrochloride
• 6-amino-3-bromo-2-methylbenzoic acid hydrochloride

Additional information on 6-amino-3-bromo-2-methylbenzoic acid hydrochloride

Introduction to 6-amino-3-bromo-2-methylbenzoic acid hydrochloride (CAS No. 1797943-61-3) and Its Emerging Applications in Chemical Biology

6-amino-3-bromo-2-methylbenzoic acid hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1797943-61-3, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its amino, bromo, and methyl substituents on a benzoic acid backbone, exhibits unique structural and chemical properties that make it a valuable scaffold for the development of novel bioactive molecules. The hydrochloride salt form enhances its solubility and stability, making it particularly useful in various biochemical assays and drug discovery initiatives.

The structural motif of 6-amino-3-bromo-2-methylbenzoic acid hydrochloride positions it as a versatile intermediate in synthetic chemistry. The presence of both electron-donating (amino) and electron-withdrawing (bromo) groups on the aromatic ring creates a rich framework for further functionalization. This dual functionality has been exploited in the synthesis of complex molecules, including inhibitors of key enzymatic pathways involved in diseases such as cancer, inflammation, and neurodegeneration. Recent advances in medicinal chemistry have demonstrated its utility in generating derivatives with enhanced binding affinity and selectivity.

In the realm of drug discovery, 6-amino-3-bromo-2-methylbenzoic acid hydrochloride has been employed as a key building block in the design of small-molecule probes. These probes are instrumental in elucidating the mechanisms of action of target proteins, which is crucial for understanding disease pathophysiology and identifying potential therapeutic interventions. For instance, studies have highlighted its role in developing inhibitors targeting Bruton's tyrosine kinase (BTK), a protein implicated in B-cell development and autoimmune disorders. The bromo substituent, in particular, serves as a handle for cross-coupling reactions, enabling the construction of more intricate structures with tailored biological activities.

The hydrochloride salt form of this compound enhances its pharmacokinetic properties, making it more amenable to formulation into pharmaceutical products. Solubility is a critical factor in drug development, as it influences bioavailability and therapeutic efficacy. By incorporating the hydrochloride moiety, 6-amino-3-bromo-2-methylbenzoic acid hydrochloride achieves improved solubility in aqueous media, facilitating its use in both in vitro and in vivo studies. This property has been leveraged in preclinical trials where solubility-related challenges are often encountered.

Recent research has also explored the antimicrobial potential of derivatives derived from 6-amino-3-bromo-2-methylbenzoic acid hydrochloride. The combination of amino and bromo groups on the benzoic acid core imparts antimicrobial activity by interfering with bacterial cell wall synthesis or other critical metabolic pathways. Studies have shown promising results against Gram-positive bacteria, suggesting its applicability in developing novel antibiotics to combat resistant strains. The methyl group further modulates the electronic properties of the aromatic ring, influencing reactivity and biological interactions.

The compound's utility extends beyond its direct biological activity. It serves as a precursor for synthesizing heterocyclic compounds, which are prevalent in many pharmacologically active agents. By functionalizing the amino group or employing palladium-catalyzed cross-coupling reactions at the bromo position, chemists can generate a diverse array of derivatives with potential therapeutic applications. These derivatives can be fine-tuned to target specific receptors or enzymes, offering opportunities for personalized medicine approaches.

The synthesis of 6-amino-3-bromo-2-methylbenzoic acid hydrochloride itself is an intricate process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including flow chemistry and microwave-assisted reactions, have been employed to optimize production efficiency. These techniques not only enhance scalability but also minimize waste generation, aligning with green chemistry principles.

In conclusion,6-amino-3-bromo-2-methylbenzoic acid hydrochloride (CAS No. 1797943-61-3) represents a significant asset in the chemical biologist's toolkit. Its unique structural features enable diverse applications in drug discovery, from serving as an intermediate to acting as a direct bioactive molecule. The ongoing research into its derivatives underscores its importance in addressing unmet medical needs across multiple therapeutic areas. As our understanding of biological systems evolves, compounds like this will continue to play a pivotal role in shaping the future of medicine.